Cas no 877811-70-6 (1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one)

• Product Name: 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one
• CAS No: 877811-70-6
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• CID: 6566070
• PubChem ID: 7266760
• Update Time: 2025-06-08

1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one
• 1-(3,5-dimethylbenzoyl)benzo[c]isothiazol-3(1H)-one
• 877811-70-6
• CCG-280228
• F2552-0014
• AKOS024659626
• 1-(3,5-dimethylbenzoyl)-2,1-benzothiazol-3-one

• Inchi： 1S/C16H13NO2S/c1-10-7-11(2)9-12(8-10)15(18)17-14-6-4-3-5-13(14)16(19)20-17/h3-9H,1-2H3
• InChI Key： WFOHAXFZPPGZMZ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2N1C(C1C=C(C)C=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 283.06669983g/mol
• Monoisotopic Mass: 283.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one

Professional Introduction to 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one (CAS No. 877811-70-6)

1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 877811-70-6, belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzoyl group and a benzothiazole core, make it a promising candidate for further exploration in drug discovery and development.

The benzoyl moiety in the molecular structure of 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one contributes to its unique chemical properties and reactivity. Benzoyl groups are commonly found in various pharmaceutical agents due to their ability to enhance the metabolic stability and bioavailability of active ingredients. In addition, the dimethyl substitution on the aromatic ring provides steric hindrance and electronic modulation, which can influence the compound's interactions with biological targets. These structural attributes have positioned this compound as a subject of interest for researchers seeking novel therapeutic strategies.

The benzothiazole core is another critical feature of this compound, offering a scaffold that is known to exhibit a wide range of biological activities. Benzothiazoles are integral components in numerous drugs used to treat conditions such as inflammation, infection, and cancer. The 2,1-benzothiazol-3-one derivative specifically has been studied for its potential antimicrobial and anti-inflammatory properties. Recent research has highlighted the significance of benzothiazole derivatives in modulating enzyme activity and inhibiting pathways associated with disease progression.

In the context of current scientific advancements, 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has been investigated for its role in developing new therapeutic agents. Studies have demonstrated that modifications to the benzoyl group can significantly alter the pharmacokinetic and pharmacodynamic profiles of benzothiazole-based compounds. The introduction of electron-withdrawing groups enhances binding affinity to biological targets, while bulky substituents can improve solubility and tissue penetration. These findings underscore the importance of structural optimization in drug design.

The synthesis of 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The process typically begins with the condensation of a suitable diketone with a thioamide derivative under controlled conditions. Subsequent functional group transformations, such as bromination and cyclization reactions, are employed to construct the benzothiazole ring system. The final step involves acylation with 3,5-dimethylbenzoyl chloride to introduce the characteristic benzoyl moiety.

The chemical properties of this compound have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed insights into the molecular structure and purity of the synthesized product. Additionally, computational studies have been utilized to predict the electronic properties and potential interactions with biological targets. Such computational approaches are increasingly integral to drug discovery pipelines due to their efficiency and accuracy.

Beyond its structural significance, 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has been explored for its potential applications in medicinal chemistry. Researchers have investigated its efficacy as an inhibitor of various enzymes implicated in diseases like cancer and neurodegeneration. The benzoyl group's ability to modulate enzyme activity makes it an attractive feature for designing molecules that can interfere with pathological pathways. Preliminary studies have shown promising results in vitro, suggesting that further investigation is warranted.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups improves water solubility without compromising stability or bioavailability. This balance is crucial for developing drugs that can be effectively administered orally or through other non-invasive routes. Advances in formulation science have also enabled the creation of novel delivery systems that can enhance the therapeutic efficacy of molecules like 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one.

In conclusion, 1-(3,5-dimethylbenzoyl)-1,3-dihydro-2,^_1be_nar-thiazol-a_^on(CAS No. 877811-70-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for benzothiazole derivatives,, compounds like this one are poised to play an increasingly important role in addressing unmet medical needs.